Cas no 243985-35-5 (3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]-)

3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]- structure
243985-35-5 structure
Product Name:3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]-
CAS No:243985-35-5
MF:C7H5NO5S
MW:215.183300733566
CID:1420125
PubChem ID:44359237
Update Time:2025-04-20

3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]-
    • 2-(oxaloamino)thiophene-3-carboxylic acid
    • SCHEMBL5836577
    • 2-(Oxalyl-amino)-thiophene-3-carboxylic acid
    • 243985-35-5
    • DTXSID30658432
    • 2-[(Carboxycarbonyl)amino]-3-thiophenecarboxylic acid
    • 2-(carboxyformamido)thiophene-3-carboxylic acid
    • BDBM50118749
    • DB-202606
    • CHEMBL342612
    • Inchi: 1S/C7H5NO5S/c9-4(7(12)13)8-5-3(6(10)11)1-2-14-5/h1-2H,(H,8,9)(H,10,11)(H,12,13)
    • InChI Key: XIFSAFAFYIYHSU-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(=O)O)=C1NC(C(=O)O)=O

Computed Properties

  • Exact Mass: 214.98885
  • Monoisotopic Mass: 214.98884343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 103.7
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